2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-6-prop-2-enylsulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C10H8N4S/c1-2-3-15-10-8(6-12)4-7(5-11)9(13)14-10/h2,4H,1,3H2,(H2,13,14)
• InChI Key: NDKFTLUHUKENMG-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=C(C=C(C(=N1)N)C#N)C#N
• Molecular Formula: C10H8N4S
• Molecular Weight: 216.26 g/mol

Description

2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile, also known as ALA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ALA is a pyridine derivative that contains an allylthio group and two cyano groups. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile is not well understood. However, it has been proposed that 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile may act as a nucleophile, reacting with electrophiles to form covalent bonds. This reactivity makes 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile a useful building block for the synthesis of various compounds.
Biochemical and Physiological Effects:
2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has not been extensively studied for its biochemical and physiological effects. However, studies have shown that 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile is non-toxic and has low cytotoxicity, making it suitable for use in various applications.

Advantages and Limitations for Lab Experiments

2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has several advantages for use in lab experiments. It is easy to synthesize and has high purity, making it suitable for use in various applications. Additionally, 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has low cytotoxicity, making it suitable for use in cell-based assays. However, the limitations of 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile include its limited solubility in water, which may limit its use in some applications.

Future Directions

There are several future directions for the use of 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile in scientific research. One potential application is in the synthesis of new conductive polymers for use in electronic devices. Additionally, 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile may be used in the synthesis of new fluorescent dyes for bioimaging applications. Furthermore, 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile may be used in the synthesis of new metal-organic frameworks for gas storage and separation applications. Finally, further studies are needed to understand the mechanism of action of 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile and its potential biochemical and physiological effects.

Scientific Research Applications

2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has been studied extensively for its potential applications in scientific research. One of the significant applications of 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile is in the field of organic electronics, where it has been used as a building block for the synthesis of conductive polymers. 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has also been used in the synthesis of fluorescent dyes for bioimaging applications. Additionally, 2-(allylthio)-6-amino-3,5-pyridinedicarbonitrile has been used in the synthesis of metal-organic frameworks for gas storage and separation applications.